3-[(1-Methyl-3-indolyl)methylidene]-2-oxo-1H-indole-5-sulfonamide

• CAS No.: 622387-85-3
• Product Name: 3-[(1-Methyl-3-indolyl)methylidene]-2-oxo-1H-indole-5-sulfonamide
• Molecular Formula: C18H15N3O3S
• Molecular Weight: 353.4 g/mol
• IUPAC Name: 3-[(1-methylindol-3-yl)methylidene]-2-oxo-1H-indole-5-sulfonamide
• Standard InChI: InChI=1S/C18H15N3O3S/c1-21-10-11(13-4-2-3-5-17(13)21)8-15-14-9-12(25(19,23)24)6-7-16(14)20-18(15)22/h2-10H,1H3,(H,20,22)(H2,19,23,24)
• Standard InChIKey: MLKHXLFEYOOYEY-OVCLIPMQSA-N
• SMILES: CN1C=C(C2=CC=CC=C21)C=C3C4=C(C=CC(=C4)S(=O)(=O)N)NC3=O
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)C=C3C4=C(C=CC(=C4)S(=O)(=O)N)NC3=O
• Appearance: Solid powder
• Description: OXSI-2 is an Syk Inhibitor. OXSI-2 blocks nigericin-induced inflammasome signaling and pyroptosis independent of potassium efflux. OXSI-2 inhibits inflammasome assembly, caspase-1 activation, IL-1β processing and release, mitochondrial ROS generation, and pyroptotic cell death. Using a novel live cell potassium sensor we show that Syk inhibition with OXSI-2 has no effect on potassium efflux kinetics and that blockade of potassium efflux with extracellular potassium alters Syk phosphorylation.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Syk Inhibitor, OXSI-2; OXSI2; OXSI 2.
• Reference: 1: Badolia R, Kostyak JC, Dangelmaier C, Kunapuli SP. Syk Activity Is Dispensable for Platelet GP1b-IX-V Signaling. Int J Mol Sci. 2017 Jun 9;18(6). pii: E1238. doi: 10.3390/ijms18061238. PubMed PMID: 28598382; PubMed Central PMCID: PMC5486061.; 2: Yaron JR, Rao MY, Gangaraju S, Zhang L, Kong X, Su F, Tian Y, Glenn HL, Meldrum DR. The oxindole Syk inhibitor OXSI-2 blocks nigericin-induced inflammasome signaling and pyroptosis independent of potassium efflux. Biochem Biophys Res Commun. 2016 Apr 8;472(3):545-50. doi: 10.1016/j.bbrc.2016.03.021. Epub 2016 Mar 9. PubMed PMID: 26970308.; 3: Getz TM, Manne BK, Buitrago L, Mao Y, Kunapuli SP. Dextran sulphate induces fibrinogen receptor activation through a novel Syk-independent PI-3 kinase-mediated tyrosine kinase pathway in platelets. Thromb Haemost. 2013 Jun;109(6):1131-40. doi: 10.1160/TH12-09-0645. Epub 2013 Mar 28. PubMed PMID: 23571309.; 4: Qu L, Li Y, Pan X, Zhang P, LaMotte RH, Ma C. Transient receptor potential canonical 3 (TRPC3) is required for IgG immune complex-induced excitation of the rat dorsal root ganglion neurons. J Neurosci. 2012 Jul 11;32(28):9554-62. doi: 10.1523/JNEUROSCI.6355-11.2012. PubMed PMID: 22787041; PubMed Central PMCID: PMC3437229.; 5: Buitrago L, Langdon WY, Sanjay A, Kunapuli SP. Tyrosine phosphorylated c-Cbl regulates platelet functional responses mediated by outside-in signaling. Blood. 2011 Nov 17;118(20):5631-40. doi: 10.1182/blood-2011-01-328807. Epub 2011 Oct 3. PubMed PMID: 21967979; PubMed Central PMCID: PMC3217362.; 6: Singh D, Rani R, Rajendran R, Kaur NJ, Pandey A, Chopra P, Jain T, Jain MK, Grover S, Arya R, Saini KS. Human spleen tyrosine kinase (Syk) recombinant expression systems for high-throughput assays. Biotechnol J. 2010 Feb;5(2):201-12. doi: 10.1002/biot.200900139. PubMed PMID: 20013945.; 7: Speich HE, Grgurevich S, Kueter TJ, Earhart AD, Slack SM, Jennings LK. Platelets undergo phosphorylation of Syk at Y525/526 and Y352 in response to pathophysiological shear stress. Am J Physiol Cell Physiol. 2008 Oct;295(4):C1045-54. doi: 10.1152/ajpcell.90644.2007. Epub 2008 Aug 20. PubMed PMID: 18715989.; 8: Bhavaraju K, Kim S, Daniel JL, Kunapuli SP. Evaluation of [3-(1-methyl-1H-indol-3-yl-methylene)-2-oxo-2, 3-dihydro-1H-indole-5-sulfonamide] (OXSI-2), as a Syk-selective inhibitor in platelets. Eur J Pharmacol. 2008 Feb 12;580(3):285-90. Epub 2007 Nov 17. PubMed PMID: 18068154; PubMed Central PMCID: PMC2279182.
• PubChem Compound: 24906266
• Last Modified: Nov 11 2021